molecular formula C9H10ClNO B8541559 4-(6-Chloropyridin-3-yl)butan-2-one

4-(6-Chloropyridin-3-yl)butan-2-one

Cat. No. B8541559
M. Wt: 183.63 g/mol
InChI Key: CBMVSDMITWHHIC-UHFFFAOYSA-N
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Description

4-(6-Chloropyridin-3-yl)butan-2-one is a useful research compound. Its molecular formula is C9H10ClNO and its molecular weight is 183.63 g/mol. The purity is usually 95%.
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properties

Product Name

4-(6-Chloropyridin-3-yl)butan-2-one

Molecular Formula

C9H10ClNO

Molecular Weight

183.63 g/mol

IUPAC Name

4-(6-chloropyridin-3-yl)butan-2-one

InChI

InChI=1S/C9H10ClNO/c1-7(12)2-3-8-4-5-9(10)11-6-8/h4-6H,2-3H2,1H3

InChI Key

CBMVSDMITWHHIC-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CCC1=CN=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Part A. To a mixture of 2-chloro-5-iodopyridine (6.76 g, 28.2 mmol) in 50 mL N,N-dimethylformamide was added 1-buten-3-ol (24.4 mL, 282.3 mmol), palladium acetate (0.64 g, 2.82 mmol), tetrabutylammonium chloride (0.79 g, 2.82 mmol), and sodium bicarbonate (5.94 g, 70.6 mmol). The resulting mixture was stirred at 50° C. for 5 hr, and then quenched with water (20 mL). Subsequently, the mixture was diluted with 20 mL of ethyl acetate and filtered through a pack of celite. The organic layer was separated from the filtrate, and the aqueous layer was further extracted with ethyl acetate. The organics were combined, washed with saturated NaCl solution, and dried over magnesium sulfate. Chromatography (on silica, ethyl acetate/hexane) afforded the desired 4-(6-chloropyridin-3-yl)butan-2-one intermediate in the form of a yellow oil (4.01 g, 77% yield). MS MH+ for C9H10ClNO: calc. 184, found 184.
Quantity
6.76 g
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reactant
Reaction Step One
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50 mL
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solvent
Reaction Step One
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24.4 mL
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reactant
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5.94 g
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reactant
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0.79 g
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catalyst
Reaction Step Two
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0.64 g
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catalyst
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ethyl acetate hexane
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0 (± 1) mol
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Yield
77%

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